Cas no 2055760-64-8 ((1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine)

• Product Name: (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine
• CAS No: 2055760-64-8
• MF: C₉H₁₇FN₂
• MW: 172.24
• CID: 5289961
• Update Time: 2026-03-10

(1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine

• Inchi： 1S/C9H17FN2/c10-7-5-8(11)9(6-7)1-3-12-4-2-9/h7-8,12H,1-6,11H2/t7-,8+/m0/s1
• InChI Key： MWFSINHYFISYBF-JGVFFNPUSA-N
• SMILES： [C@H]1(N)C2(CCNCC2)C[C@@H](F)C1

Additional information on (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine

Introduction to (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine (CAS No. 2055760-64-8)

Chemical entities with intricate structures often play pivotal roles in the advancement of pharmaceutical sciences. One such compound, (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine, identified by its CAS number 2055760-64-8, has garnered significant attention in recent years due to its unique molecular framework and potential therapeutic applications. This spirocyclic amine derivative combines a fluorine substituent with an azaspiro scaffold, making it a subject of intense interest for medicinal chemists and biologists.

The molecular architecture of (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine is characterized by a spirocyclic core, which introduces rigidity and specific spatial orientation of functional groups. This structural motif is particularly valuable in drug design, as it can enhance binding affinity and selectivity to biological targets. The presence of a fluorine atom at the 3-position further modulates the compound's pharmacokinetic properties, including metabolic stability and lipophilicity.

In recent years, the role of fluorinated compounds in pharmaceutical development has been extensively studied. Fluorine atoms are known to influence drug-receptor interactions, often leading to improved pharmacological profiles. For instance, fluorine substitution can increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, the electron-withdrawing nature of fluorine can enhance binding interactions by polarizing bonds and increasing the electrophilicity of certain functional groups.

The spirocyclic structure of (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine also offers advantages in terms of conformational flexibility and binding mode predictability. Spiro compounds are known for their ability to adopt stable conformations that can fit into narrow binding pockets of biological targets. This rigidity can be exploited to design molecules with high specificity, reducing off-target effects and improving therapeutic efficacy.

Recent research has highlighted the potential of azaspiro compounds as scaffolds for developing novel therapeutics. The azaspiro motif is found in several bioactive molecules, including those targeting neurological disorders and inflammatory conditions. The amine group in (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine provides a site for further functionalization, allowing chemists to explore diverse chemical space and optimize pharmacological properties.

The synthesis of (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine presents unique challenges due to its complex stereochemistry and the need for precise functional group manipulation. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to achieve the desired stereochemical purity. These methods ensure that the compound's biological activity is not compromised by impurities or incorrect stereoisomers.

In vitro studies have begun to uncover the pharmacological potential of (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The fluorine substituent is believed to enhance binding interactions with these targets, potentially leading to more potent and selective therapeutic agents.

The future development of (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-amine will likely involve structure-based drug design approaches, where computational modeling is used to predict binding modes and optimize lead compounds. By integrating experimental data with computational insights, researchers can accelerate the discovery process and identify novel analogs with improved pharmacological profiles.

The versatility of the spirocyclic amine scaffold makes it an attractive platform for further exploration in drug discovery. By modifying various functional groups within the molecule, chemists can tailor its biological activity to target specific diseases or conditions. The combination of stereochemical control and fluorine substitution provides a robust framework for developing next-generation therapeutics.

In conclusion, (1R,3R)-3-fluoro-8-azaspiro[4.5]decan-1-am ine (CAS No. 2055760-64) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.